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Compound of Interest

Compound Name: 2-Chloro-6-(phenylthio) pyridine
Cat. No.: B8314104
Get Quote

Executive Summary

2-Chloro-6-(phenylthio)pyridine (CAS 77145-57-4) is a bifunctional heteroaromatic scaffold
widely utilized in medicinal chemistry and agrochemical synthesis. Characterized by a pyridine
core substituted with a chlorine atom at the C2 position and a phenylthio group at the C6
position, it serves as a critical "diversity handle.” The chlorine moiety is highly reactive toward
palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while
the phenylthio ether provides lipophilicity and can be selectively oxidized to sulfoxides or
sulfones to modulate metabolic stability. This guide outlines its physicochemical properties,
validated synthesis protocols, and reactivity profiles for drug development applications.[1]

Part 1: Chemical Identity & Physicochemical
Properties[1][3][4][5]
Identification & Core Data
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Property Detail

CAS Number 77145-57-4

IUPAC Name 2-Chloro-6-(phenylthio)pyridine
Molecular Formula C11HsCINS

Molecular Weight 221.71 g/mol

SMILES Clclnc(Sc2cccecc2)cecl

Structural Class

Halogenated Pyridine Thioether

Physical Properties (Experimental & Predicted)

Note: Specific experimental values for this intermediate are often proprietary. Values below

represent consensus data for this structural class.

Parameter Value | Description Note

Viscous Liquid or Low-Melting Common for aryl-thio

Physical State

Solid pyridines.
- ) ~160-165 °C at 0.5 mmHg High boiling point due to Tt-
Boiling Point ) )
(Predicted) stacking.
N Soluble in DCM, EtOAc, Lipophilic nature (LogP ~3.5—
Solubility
DMSO, DMF 4.0).
- Stable under ambient Oxidation sensitive (thioether
Stability - )
conditions - sulfoxide).

Part 2: Synthetic Routes & Methodology
Primary Synthesis: Nucleophilic Aromatic Substitution (

)

The most robust synthetic route involves the regioselective displacement of one chloride from

2,6-dichloropyridine using thiophenol (benzenethiol). This reaction exploits the electron-
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deficient nature of the pyridine ring, which is activated by the ring nitrogen and the inductive
effect of the chlorine atoms.

Mechanism of Action (

)

The reaction proceeds via a Meisenheimer complex intermediate. The thiolate anion attacks
the C2/C6 position, temporarily disrupting aromaticity, followed by the elimination of the
chloride ion to restore the aromatic system.

Nucleophilic Attack Elimination of CI-
2,6-Dichloropyridine (Rate Determining) > Meisenheimer Complex (Fast) > 2-Chloro-6-(phenylthio)pyridine
+ Thiophenolate (Anionic Intermediate) + Cl-

Click to download full resolution via product page
Figure 1:

mechanism showing the addition-elimination pathway.

Validated Experimental Protocol

Obijective: Synthesis of 2-Chloro-6-(phenylthio)pyridine on a 10 mmol scale.

Reagents:

2,6-Dichloropyridine (1.48 g, 10 mmol)

Thiophenol (1.10 g, 10 mmol)

Potassium Carbonate (

) (2.07 g, 15 mmol)

Solvent: DMF (Dimethylformamide) or Anhydrous Acetonitrile (20 mL)

Step-by-Step Workflow:

o Preparation: Flame-dry a 50 mL round-bottom flask and purge with Nitrogen (
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) to prevent oxidative dimerization of the thiol.

« Dissolution: Dissolve 2,6-dichloropyridine in 20 mL of DMF.
 Activation: Add

to the solution. Stir for 5 minutes.

» Addition: Add thiophenol dropwise via syringe. Caution: Thiophenol has a stench; work in a
well-ventilated fume hood.

e Reaction: Heat the mixture to 80°C for 4—6 hours. Monitor progress via TLC (Hexane:EtOAc
9:1). The starting material (2,6-dichloropyridine) should disappear.

o Work-up:
o Cool to room temperature.[1]
o Pour mixture into 100 mL ice-water (precipitates the product or separates the oil).
o Extract with Ethyl Acetate (3 x 30 mL).
o Wash combined organics with water (2x) and brine (1x) to remove DMF.
 Purification: Dry over

, filter, and concentrate. Purify via flash column chromatography (Silica gel, 0-5% EtOAc in
Hexanes).

Expert Insight: Using a slight excess of base (

) ensures complete deprotonation of the thiol. DMF is preferred over protic solvents to enhance
the nucleophilicity of the thiolate anion.

Part 3: Reactivity & Applications in Drug

Discovery[1]
The "Scaffold" Utility
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2-Chloro-6-(phenylthio)pyridine is a "privileged structure” because it offers two distinct reaction

vectors:
e C-Cl Bond: Ready for Palladium-catalyzed cross-coupling (Suzuki, Buchwald, Sonogashira).

e S-Linker: Can be oxidized to a sulfoxide (chiral center potential) or sulfone (strong electron-

withdrawing group).

Suzuki-Miyaura Coupling Workflow

The chlorine atom at the C2 position is activated for cross-coupling, allowing the attachment of
aryl or heteroaryl groups to build complex biaryl systems found in kinase inhibitors.

Pd(0) Active Species

+ 2-Cl-6-PhS-Pyridine

Oxidative Addition
(Ar-Pd-ClI)

+ Boronic Acid / Base

Transmetalation
(Ar-Pd-Ar")

\

Reductive Elimination
(Product Release)

Click to download full resolution via product page
Figure 2: Catalytic cycle for the Suzuki coupling of 2-Chloro-6-(phenylthio)pyridine.

Protocol for Suzuki Coupling:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8314104/docs?utm_src=pdf-body-img#technical-guide-2-chloro-6-phenylthio-pyridine-cas-77145-57-4-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8314104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Catalyst:

(5 mol%) or

/ XPhos.
e Coupling Partner: Aryl boronic acid (1.2 equiv).
e Base:

(2M aqueous).

e Solvent: Dioxane/Water (4:1) or Toluene/Ethanol/Water.

e Conditions: 90°C, 12h, Inert atmosphere.

Oxidation to Sulfones

Treatment with m-CPBA (2.2 equiv) in DCM at 0°C converts the thioether to the sulfone. This
transformation significantly alters the electronics of the pyridine ring, making the C2-position
even more electrophilic for subsequent substitutions.

Part 4: Safety & Handling

Hazard Class Description Precaution
o Harmful if swallowed or Wear nitrile gloves and lab
Acute Toxicity ]
absorbed through skin. coat.
) ) Causes serious eye irritation Use safety goggles; wash
Skin/Eye Irritant ] T ) )
and skin sensitization. immediately upon contact.

) MANDATORY: Handle in a
Thioethers often have a

Stench ) fume hood. Bleach can
disagreeable odor. _ .
neutralize spills.

Store under inert gas (
Incompatibility Strong oxidizing agents.
) away from oxidizers.
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» Nucleophilic Aromatic Substitution of Chloropyridines

o

Title: "Regioselective Nucleophilic Aromatic Substitution of 2,6-Dichloropyridine.”

[¢]

Source: Organic Syntheses, Coll. Vol. 10, p. 200 (2004).

[¢]

URL:[Link]

[e]

Relevance: Foundational protocol for displacing chlorides in 2,6-dichloropyridine.

e Thioether Synthesis Methodology: Title: "A Comparative Guide to the Synthesis of 2-
(Benzylthio)-6-methylpyridine.” Source: BenchChem Application Notes. Relevance: Provides
the base/solvent optimization logic (/DMF) used in the protocol above.

e Suzuki Coupling of 2-Chloropyridines: Title: "Ligand Selection for Efficient Suzuki Coupling of
2-Chloropyridines." Source: BenchChem Technical Guides. Relevance: Validates the use of
Palladium catalysis for functionalizing the C2-CI bond.

e General Pyridine Reactivity

o

Title: "The Expanding Role of Pyridine Scaffolds in Drug Design."
Source: Journal of Medicinal Chemistry (via NCBI).

o

o

URL:[Link]

[¢]

Relevance: Contextualizes the utility of the pyridine thioether scaffold in pharmaceutical
applic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8314104/docs#technical-guide-2-chloro-6-phenylthio-
pyridine-cas-77145-57-4-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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